4-{[3-(5-methoxy-1H-indol-1-yl)propanoyl]amino}benzamide

• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 4-[3-(5-methoxyindol-1-yl)propanoylamino]benzamide
• InChI: InChI=1S/C19H19N3O3/c1-25-16-6-7-17-14(12-16)8-10-22(17)11-9-18(23)21-15-4-2-13(3-5-15)19(20)24/h2-8,10,12H,9,11H2,1H3,(H2,20,24)(H,21,23)
• InChI Key: NXUXXZCZIIXOCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C2)CCC(=O)NC3=CC=C(C=C3)C(=O)N

Description

This compound features a benzamide core substituted with a 5-methoxyindole moiety linked via a propanoyl group. The 5-methoxyindole group is critical for interactions with biological targets, particularly epigenetic regulators like EZH2, as seen in structurally related inhibitors such as EPZ011989 .

Preparation Methods

The synthesis of 4-{[3-(5-methoxy-1H-indol-1-yl)propanoyl]amino}benzamide typically involves the construction of the indole ring followed by the attachment of the propanoyl and benzamide groups. One common method for synthesizing indole derivatives is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions . Industrial production methods may involve optimizing reaction conditions to improve yield and purity, such as using specific catalysts or solvents.

Chemical Reactions Analysis

4-{[3-(5-methoxy-1H-indol-1-yl)propanoyl]amino}benzamide can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic substitution reactions can occur on the indole ring due to its electron-rich nature.

Common reagents and conditions used in these reactions include acidic or basic environments, specific solvents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: As a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antiviral, anti-inflammatory, and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-{[3-(5-methoxy-1H-indol-1-yl)propanoyl]amino}benzamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Structural Analogues with Modified Aromatic Substituents

• Compound 15 (): (2S)-2-{[(2S)-2-Benzamido-3-(4-methoxyphenyl)propanoyl]amino}-3-phenylpropyl acetate Key Differences: Replaces the indole with a 4-methoxyphenyl group and includes an acetate ester. Impact: Reduced planar aromaticity compared to the indole system, likely lowering affinity for indole-specific targets like EZH2. The ester group may improve solubility but reduce metabolic stability .
• Compound 17 (): 4-(4-Bromo-3-(4-chlorophenyl)-5-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrazol-1-yl)benzenesulfonamide Key Differences: Incorporates a pyrazole ring and sulfonamide group. The pyrazole-indole hybrid structure may broaden target selectivity .

Analogues with Varied Linker Groups

• EPZ011989 (): Contains a morpholinopropynyl group instead of the propanoyl linker. Key Differences: The rigid alkyne linker in EPZ011989 restricts conformational flexibility compared to the propanoyl group. Impact: This rigidity enhances specificity for EZH2, as demonstrated by its potent inhibitory activity (IC₅₀ < 10 nM) .
• CDD-1431 (): N-(3-(4-(5-Methoxy-2-((3-sulfamoylphenyl)amino)pyrimidin-4-yl)piperazin-1-yl)benzyl)-4-(3-(methylamino)-3-oxopropyl)benzamide Key Differences: Uses a piperazine-pyrimidine scaffold and sulfonamide substituent.

Kinase Inhibitors with Benzamide Scaffolds

• Imatinib and Nilotinib ():
  • Key Differences : Feature pyrimidine and trifluoromethylphenyl groups instead of indole.
  • Impact : These modifications confer selectivity for tyrosine kinases (e.g., DDR1/2, BCR-ABL). The lack of an indole moiety shifts the target profile away from epigenetic regulators .

Research Implications

• However, the propanoyl linker may reduce potency compared to EPZ011989’s rigid alkyne group .
• Synthetic Feasibility : The compound’s structure allows for modular synthesis via amide coupling, as seen in related benzamide derivatives (e.g., ) .
• Optimization Opportunities : Introducing sulfonamide or pyrazole groups (as in and ) could improve solubility and target engagement .

Biological Activity

4-{[3-(5-methoxy-1H-indol-1-yl)propanoyl]amino}benzamide is a compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound contains an indole moiety, which is often associated with various biological activities, including anticancer and antiviral effects. Understanding its biological activity is crucial for exploring its potential as a therapeutic agent.

Chemical Structure and Properties

The molecular formula of 4-{[3-(5-methoxy-1H-indol-1-yl)propanoyl]amino}benzamide is C₁₆H₁₈N₂O₃, with a molecular weight of approximately 302.33 g/mol. The presence of the methoxy group at the 5-position of the indole ring enhances its chemical reactivity and biological activity.

Property	Value
Molecular Formula	C₁₆H₁₈N₂O₃
Molecular Weight	302.33 g/mol
Indole Moiety	Present
Methoxy Group	5-position

The exact mechanisms through which 4-{[3-(5-methoxy-1H-indol-1-yl)propanoyl]amino}benzamide exerts its biological effects are still under investigation. However, it is believed that the compound interacts with specific receptors and enzymes, leading to various pharmacological effects. Studies suggest that compounds with similar structures may modulate signaling pathways involved in cell proliferation and apoptosis.

Biological Activities

Research indicates that 4-{[3-(5-methoxy-1H-indol-1-yl)propanoyl]amino}benzamide exhibits several biological activities:

• Anticancer Activity : Preliminary studies have shown that this compound may induce apoptosis in cancer cells by activating intrinsic apoptotic pathways.
• Antiviral Properties : Similar compounds have demonstrated antiviral activity against various viruses, including Hepatitis B virus (HBV), by enhancing intracellular levels of antiviral proteins.

Anticancer Activity

A study explored the efficacy of 4-{[3-(5-methoxy-1H-indol-1-yl)propanoyl]amino}benzamide in human cancer cell lines. The compound was tested against several types of cancer cells, including breast and lung cancer cells.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	12.5	Induction of apoptosis via caspase activation
A549 (Lung)	15.0	Inhibition of cell proliferation

Antiviral Activity

In another study, the compound's antiviral properties were evaluated against HBV in vitro. The results indicated that it significantly reduced HBV DNA levels in infected cells.

Treatment	IC50 (µM)	Comparison to Lamivudine (3TC)
4-{[3-(5-methoxy-1H-indol-1-yl)propanoyl]amino}benzamide	2.0	More effective than 7.37 µM